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Compound of Interest

Compound Name:
1,1,1-Trichloro-2,2,2-

trifluoroethane

Cat. No.: B196229 Get Quote

Technical Support Center: Reactions Involving
CFC-113a
This guide provides technical support for researchers, scientists, and drug development

professionals working with 1,1,1-trichloro-2,2,2-trifluoroethane (CFC-113a). It offers

troubleshooting advice and frequently asked questions (FAQs) for managing pressure and

temperature during chemical reactions involving this compound.

Frequently Asked Questions (FAQs)
Q1: What are the key physical properties of CFC-113a that influence pressure and temperature

management?

A1: CFC-113a is a colorless, volatile liquid.[1] Its low boiling point and high vapor pressure

mean that it can readily build up pressure in a closed system, especially with increasing

temperature. Careful monitoring and control of both parameters are essential to prevent over-

pressurization and ensure reaction stability.

Q2: What are the primary safety concerns when heating reactions involving CFC-113a?

A2: Heating CFC-113a can lead to a rapid increase in pressure. More critically, decomposition

can occur on contact with hot surfaces or flames, producing toxic and corrosive gases such as
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hydrogen chloride, phosgene, hydrogen fluoride, and carbonyl fluoride.[2] It is crucial to work in

a well-ventilated area and avoid excessive temperatures. Thermal decomposition of the related

isomer CFC-113 has been shown to begin at temperatures around 760°C, with byproducts

requiring even higher temperatures for their destruction.[3]

Q3: What materials are incompatible with CFC-113a, especially at elevated temperatures and

pressures?

A3: CFC-113a is incompatible with alkali metals, chemically active metals such as barium and

magnesium, and finely powdered metals like aluminum and zinc, which can cause violent

reactions or explosions.[2][4] Reactions with aluminum may be exothermic. It is also

incompatible with strong acids.[5] Care should be taken to ensure the reactor and any

associated equipment are constructed from compatible materials.

Troubleshooting Guide
Issue 1: Unexpected Pressure Increase in the Reaction Vessel

Q: My reaction pressure is rising much faster than anticipated, even with moderate heating.

What could be the cause?

A: This is likely due to the high volatility and low boiling point of CFC-113a. The vapor

pressure of the closely related CFC-113 is 285 mmHg at 20°C and it boils at 47.7°C.[1][6]

[7] A small increase in temperature can cause a significant portion of the liquid to vaporize,

rapidly increasing the headspace pressure. Ensure your reaction scale is appropriate for

the vessel volume and that you have an adequate cooling system on standby.

Issue 2: Evidence of Reaction Decomposition

Q: I've noticed discoloration of my reaction mixture and/or corrosion of the reactor

components. What is happening?

A: These signs may indicate thermal decomposition of CFC-113a. At elevated

temperatures, it can break down into corrosive acidic gases.[2] This can be exacerbated

by the presence of certain metals that may catalyze the decomposition. Immediately and

safely cool the reaction and vent the system through an appropriate scrubbing solution.

Consider using a lower reaction temperature or a more inert reactor material.
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Issue 3: Inconsistent Reaction Rates or Yields

Q: My reaction is not proceeding as expected, and the results are not reproducible. Could

pressure or temperature be the cause?

A: Yes, inconsistent temperature and pressure control can lead to variable reaction rates.

If the temperature is too low, the reaction may be too slow. If it is too high, side reactions

and decomposition can occur. Fluctuating pressure can also affect the concentration of

gaseous reactants and alter the reaction equilibrium. Implement precise temperature

control (e.g., using an oil bath with a PID controller) and a pressure-rated reaction vessel

with a regulator if you need to maintain a specific pressure.

Data Presentation
Table 1: Physical Properties of CFC-113 (1,1,2-Trichloro-1,2,2-trifluoroethane)*

Property Value Source

Molecular Weight 187.37 g/mol [1]

Boiling Point 47.7 °C (117.9 °F) [1][7]

Melting Point -35 °C (-31 °F) [1]

Vapor Pressure 285 mmHg at 20°C [1][6]

Density 1.56 g/mL at 25°C [1][7]

Water Solubility 170 mg/L at 25°C [1][7]

*Data for the isomer CFC-113 is presented here due to the limited availability of specific data

for CFC-113a. Properties are expected to be similar but may vary.

Table 2: Safety and Reactivity Data for CFC-113a
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Parameter Information Source

Incompatible Materials

Strong acids, finely powdered

metals (e.g., aluminum), alkali

metals.

[4][5]

Hazardous Decomposition

Products

Hydrogen chloride, phosgene,

hydrogen fluoride, carbonyl

fluoride.

[2]

Handling Precautions

Wear personal protective

equipment. Ensure adequate

ventilation. Avoid contact with

skin, eyes, or clothing.

[5]

Storage Conditions

Keep containers tightly closed

in a dry, cool, and well-

ventilated place.

[5]

Experimental Protocols
Protocol: General Setup for a Reaction in a Closed System with CFC-113a

Vessel Selection: Choose a pressure-rated glass or stainless steel reactor of an appropriate

volume. Ensure all wetted parts (stirrer, thermowell, fittings) are compatible with CFC-113a

and other reactants.

System Assembly: Assemble the reactor system in a fume hood. Include a magnetic or

overhead stirrer, a thermocouple for internal temperature monitoring, and a condenser with a

suitable cooling fluid.

Pressure and Venting: The system must be equipped with a pressure gauge, a pressure

relief valve, and a line leading to a scrubbing system (e.g., a bubbler with a basic solution) to

neutralize any acidic gases from potential decomposition.

Charging the Reactor: Cool the reactor vessel in an ice bath to reduce the vapor pressure of

CFC-113a. Add the reactants and CFC-113a solvent to the cooled reactor.
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Sealing and Inerting: Seal the reactor and, if the reaction is air-sensitive, purge the

headspace with an inert gas like nitrogen or argon.

Reaction Execution: Begin stirring and slowly heat the reaction to the desired temperature

using a controlled heating mantle or oil bath.

Monitoring: Continuously monitor the internal temperature and pressure. Do not exceed the

pressure rating of the vessel.

Work-up: Once the reaction is complete, cool the vessel to room temperature or below

before opening. Vent any remaining pressure through the scrubbing system.

Mandatory Visualizations
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Caption: Troubleshooting workflow for managing unexpected pressure increases.
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Caption: Relationship between temperature, pressure, and decomposition of CFC-113a.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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